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Compound of Interest

Compound Name: Potassium chlorate

Cat. No.: B1238904

Disclaimer: The information provided herein is intended for a professional audience of
researchers, scientists, and educators with expertise in chemical handling and safety. The
demonstrations described are inherently hazardous and should only be conducted by trained
professionals in a controlled laboratory setting with appropriate safety measures in place. Many
educational institutions have banned or discouraged the use of potassium chlorate due to its
significant risks. Safer alternatives should always be considered.

Introduction

Potassium chlorate (KCIOs) is a potent oxidizing agent that has historically been used in
educational settings to demonstrate dramatic exothermic reactions.[1] Its ability to violently
oxidize organic materials, such as sugar, provides a visually striking illustration of redox
reactions and chemical energy. However, mixtures of potassium chlorate with combustible
materials can be dangerously unstable, sensitive to shock and friction, and may ignite or
explode unpredictably.[2][3][4][5] This document provides detailed protocols for common
demonstrations, summarizes quantitative data from various sources, outlines the chemical
principles involved, and emphasizes the critical safety protocols required.

Chemical Principles and Thermodynamics

The primary principle behind these demonstrations is the rapid decomposition of potassium
chlorate to produce oxygen gas, which then acts as a powerful oxidant for a fuel source (e.g.,
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sucrose).

1.1 Thermal Decomposition of Potassium Chlorate When heated above its melting point (356
°C), potassium chlorate decomposes.[4][6] This process can follow two main pathways:

» Uncatalyzed Decomposition: In the absence of a catalyst, heating first converts potassium
chlorate into potassium perchlorate (KCIO4) and potassium chloride (KCI).[4] With continued
heating at higher temperatures (around 400 °C), the potassium perchlorate further
decomposes into potassium chloride and oxygen.[4]

o 4 KCIOs(s) » 3 KCIOa(s) + KCI(s)

o KClOa(s) — KCI(s) + 2 02(g)

o Catalyzed Decomposition: In the presence of a catalyst, typically manganese (IV) dioxide
(MnO3), the decomposition occurs at a lower temperature and proceeds directly to
potassium chloride and oxygen.[4][6][7]

o 2 KCIOs3(s) --(MnO2)--> 2 KCI(s) + 3 O2(g)[4][8]

The overall decomposition is an exothermic process, releasing significant thermal energy.[7]

1.2 Oxidation of Sucrose In demonstrations involving sugar (sucrose, C12H22011), the oxygen
generated from the decomposition of KCIOs rapidly oxidizes the sucrose. The overall reaction
is highly exothermic, releasing energy in the form of heat, light, and sound.[2][9]

e Ci12H22011(s) + 8 KCIO3(s) — 12 CO2(g) + 11 H20(g) + 8 KCI(s)[9]

The reaction can also be initiated by adding a drop of concentrated sulfuric acid to a mixture of
potassium chlorate and sugar. The sulfuric acid dehydrates the sugar and reacts with
potassium chlorate to form chloric acid (HCIOs), a highly unstable and powerful oxidizer that
ignites the mixture.[2][10][11]

1.3 Thermodynamic and Kinetic Data The decomposition of potassium chlorate has been
studied using various techniques. The following table summarizes key quantitative data
regarding its thermal decomposition.
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Parameter Value Conditions Source
Standard Heat of 25 °C, KCIOs(c) —
N -38.25 + 0.30 kJ/mol [12]

Decomposition (AH®) KCl(c) + 3/2 O2(g)
Standard Heat of

) -95.23 £ 0.10 kcal/mol 25 °C [12]
Formation (AHf°)

o 237.3, 293.8, 231.3 For three consecutive
Activation Energy (Ea) ] [13][14]
kJ-mol—1 steps via DSC

For two mass loss

Activation Energy (Ea) 231.0, 239.9 kJ-mol—1 ) [13][14]
steps via TG
Melting Point 356 °C [4][6]
Decomposition
~400 °C [4][6]
Temperature

Hazard Analysis and Safety Protocols

WARNING: Potassium chlorate is a Class 3 or 4 oxidizer.[5] It can cause fire or explosion, is
harmful if swallowed or inhaled, and can form extremely shock- and friction-sensitive explosive
mixtures with combustible materials, sulfur compounds, and red phosphorus.[1][5]

2.1 Mandatory Safety Precautions

o Personal Protective Equipment (PPE): Wear chemical splash goggles, a face shield, a flame-
resistant lab coat, and heavy-duty gloves.[2][5]

» Engineering Controls: All procedures must be conducted in a certified chemical fume hood
with the sash positioned as low as possible.[5][9][15] A blast shield must be placed between
the experiment and the demonstrator.[5][9][10][16]

o Ventilation: The reaction produces a large volume of smoke and potentially toxic gases.[10]
[16] Adequate ventilation is critical.

o Storage: Store potassium chlorate separately from all other chemicals, especially organic
compounds, flammable materials, and acids.[2][5]
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» Waste Disposal: Do not mix waste with other materials. KCIOs waste should be collected
separately and disposed of as hazardous waste through an environmental health and safety

(EHS) office.[5][10] Allow reaction vessels to cool completely before cleaning, then soak in
water to dissolve the remaining salts.[16]
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Experimental Protocols

The following are protocols for two common demonstrations. Quantities may be adjusted, but
small-scale reactions are strongly recommended.

3.1 Demonstration 1: The "Gummy Bear" (Screaming Jelly Baby) Reaction

This demonstration shows the rapid oxidation of the sugar and gelatin in a gummy bear by
molten potassium chlorate.[17]

Methodology:

o Setup: Clamp a large, clean Pyrex test tube vertically to a ring stand inside a fume hood.
Place a blast shield in front of the setup.[9][16]

» Reagents: Weigh 5-7 grams of potassium chlorate and add it to the test tube.[9][16]

e Heating: Gently heat the bottom of the test tube with a Bunsen burner until the potassium
chlorate melts completely into a clear liquid. Bubbles of oxygen may be visible.[9][16]

e Initiation: Turn off and remove the Bunsen burner. Using long metal tongs, drop one gummy
bear into the molten potassium chlorate.[9][16]

o Observation: Immediately step back. The gummy bear will erupt into a violent flame, often
with a characteristic "screaming” sound and a lilac (purple) flame due to the potassium ions.
[91[17]
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3.2 Demonstration 2: The "Magic Wand" (Potassium Chlorate and Sucrose)
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This demonstration uses concentrated sulfuric acid to initiate the reaction between solid
potassium chlorate and sucrose.

Methodology:

e Setup: Place a ceramic or other fireproof pad on the floor of a fume hood. Place a blast
shield in front of the setup.[2][10]

e Reagents: In a plastic container, carefully and gently mix approximately 12 grams of
potassium chlorate with 4 grams of sucrose. Do not grind the mixture, as this can cause it
to explode.[2][10] Pour the mixture into a small pile on the fireproof pad.

e Initiation: Create a small depression in the top of the pile.[2] Using a long glass rod (~4 ft),
carefully acquire a single drop of concentrated (18M) sulfuric acid on the tip.[2]

o Observation: Touch the tip of the glass rod to the depression in the mixture and immediately
step back.[2][10] The reaction will start slowly with smoke, then erupt into a large, violet
flame.[2]

Quantitative Data Summary

The following tables summarize the quantities of reagents used in various published protocols
for these demonstrations.

Table 1: Reagent Quantities for "Gummy Bear" Demonstration

Source Potassium Chlorate (g) Other Reagents
CSUB|9] 6.0 1 Gummy Bear
JMU[15] ~1/4 inch in test tube 1/2 or 1 Gummy Bear
Owlcation[8] ~10 1 Gummy Bear

MEL Science[17] 15 1 Gummy Bear

Flinn Scientific (substitute)[16] 5-7 1 Gummy Bear

Table 2: Reagent Quantities for "Potassium Chlorate and Sucrose" Demonstration
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Potassium .
Source Sucrose (g) Initiator
Chlorate (g)

UC San Diego[10] 12 4 1 drop conc. H2S0a4
University of
) ) 8.90 18.20 1 drop conc. H2S0a4
Wisconsin[2]
Dynamic Science[11] 9.00 9.00 1 drop conc. H2S0a4
U of Queensland
2 1 drop conc. H2S0a4

(Multi-color)[3]

Safer Alternatives

Given the significant hazards associated with potassium chlorate, educators and researchers
are strongly encouraged to use safer alternatives that demonstrate the same chemical
principles.

e "Elephant's Toothpaste": The catalytic decomposition of concentrated hydrogen peroxide
(e.g., with potassium iodide) produces a large volume of oxygen and water vapor in a
dramatic, but far less hazardous, exothermic reaction.

o Combustion of Lycopodium Powder: Demonstrates surface area effects on reaction rates
and produces a large fireball with minimal explosive risk.

o Commercial Flash Paper: Commercially available nitrocellulose is stabilized and can be used
to demonstrate rapid combustion with much greater safety and control than homemade
pyrotechnic mixtures.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1238904?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

